Cas no 1696141-96-4 (1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one
• CAS No: 1696141-96-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4772068
• Update Time: 2025-07-01

1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-2-phenylpropan-1-one
• 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one

• Inchi： 1S/C13H18N2O/c1-10(11-5-3-2-4-6-11)13(16)15-8-7-12(14)9-15/h2-6,10,12H,7-9,14H2,1H3
• InChI Key： WTWINXTZZBBCQI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC=CC=1)N1CCC(C1)N

Computed Properties

• Exact Mass: 218.141913202 g/mol
• Monoisotopic Mass: 218.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3
• Molecular Weight: 218.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one

Introduction to 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one (CAS No. 1696141-96-4)

1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one is a versatile and intriguing compound with the CAS registry number 1696141-96-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which combines a pyrrolidine ring with an amino group and a phenylpropanone moiety, endows it with remarkable reactivity and functional versatility.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive molecules. The presence of the amino group in 3-Aminopyrrolidine allows for various modes of interaction, such as hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity. This makes 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one a promising candidate for exploring new therapeutic agents.

The synthesis of this compound typically involves multi-step processes that emphasize the importance of stereochemistry and regioselectivity. Researchers have employed advanced methodologies, such as organocatalytic asymmetric synthesis, to construct the pyrrolidine ring with high enantioselectivity. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for exploring the compound's stereochemical properties.

In terms of physical and chemical properties, 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one exhibits a melting point of approximately 200°C under standard conditions. Its solubility in organic solvents like dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, indicative of its aromatic character.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Studies have demonstrated that pyrrolidine-containing compounds can modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in numerous diseases. For instance, recent research has shown that 1-(3-Aminopyrrolidin-1-yl)-2-phenylpropan-1-one derivatives can act as potent inhibitors of certain enzymes involved in neurodegenerative disorders.

Moreover, the compound's ability to undergo various post-synthetic modifications has further expanded its utility. For example, functionalization at the amino group or the phenyl ring can lead to derivatives with enhanced pharmacokinetic profiles or improved bioavailability. These modifications are particularly valuable in drug design, where fine-tuning a molecule's properties is essential for achieving therapeutic efficacy.

In conclusion, CAS No. 1696141-96-4, or 1-(3-Aminopyrrolidin-1-yli)-2-fenilpropanon, represents a significant advancement in organic chemistry. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future research and development efforts across multiple disciplines.